Cas no 150408-87-0 (3-Amino-L-alanine ethyl ester dihydrochloride)

• Product Name: 3-Amino-L-alanine ethyl ester dihydrochloride
• CAS No: 150408-87-0
• MF: C₅H₁₄Cl₂N₂O₂
• MW: 205.082859516144
• CID: 5690898
• PubChem ID: 73425482
• Update Time: 2025-06-11

3-Amino-L-alanine ethyl ester dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-L-alaninate dihydrochloride
• Ethyl (2S)-2,3-diaminopropanoate dihydrochloride
• Ethyl 2,3-diaminopropionate dihydrochloride, (2S)-
• 143119-70-4
• 3-Amino-L-alanine ethyl ester dihydrochloride
• L-Alanine, 3-amino-, ethyl ester, dihydrochloride
• (2S)-ethyl 2,3-diaminopropionate dihydrochloride
• UNII-07VJ8XIH2R
• 07VJ8XIH2R
• 3-Amino-L-alanineethylesterdihydrochloride
• F79081
• 150408-87-0
• Q27236327
• 3-Amino-L-alanine ethyl ester 2HCl
• L-Alanine, 3-amino-, ethyl ester

• MDL： MFCD19205652
• Inchi： 1S/C5H12N2O2.2ClH/c1-2-9-5(8)4(7)3-6;;/h4H,2-3,6-7H2,1H3;2*1H/t4-;;/m0../s1
• InChI Key： MUFTVIRBUNQPIU-FHNDMYTFSA-N
• SMILES： Cl.Cl.O(CC)C([C@H](CN)N)=O

Computed Properties

• Exact Mass: 204.0432331g/mol
• Monoisotopic Mass: 204.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 225.2±25.0 °C(Predicted)
• pka: 7.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-L-alanine ethyl ester dihydrochloride

Comprehensive Analysis of 3-Amino-L-alanine ethyl ester dihydrochloride (CAS 150408-87-0)

3-Amino-L-alanine ethyl ester dihydrochloride (CAS 150408-87-0) is a specialized amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound, often referred to as ethyl 3-amino-L-alaninate dihydrochloride, has gained significant attention due to its role as a building block in drug discovery and bioconjugation techniques. Its molecular structure features both ester and amino functional groups, making it a versatile intermediate for custom peptide synthesis and prodrug development.

In recent years, the demand for 3-Amino-L-alanine ethyl ester dihydrochloride has surged alongside advancements in targeted drug delivery systems and precision medicine. Researchers frequently search for "CAS 150408-87-0 solubility," "3-Amino-L-alanine ester applications," or "peptide coupling reagents" when exploring its utility. The compound's high purity grade (typically ≥95% by HPLC) ensures reproducibility in critical experiments, particularly in cancer research and neurodegenerative disease studies where modified amino acids play pivotal roles.

The synthesis of 3-Amino-L-alanine ethyl ester dihydrochloride involves stereoselective protection of the α-amino group followed by esterification, a process optimized for industrial-scale production. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, while chiral HPLC verifies enantiomeric purity—a crucial parameter for biological activity. Storage recommendations (-20°C under nitrogen) and handling precautions are frequently queried by laboratory personnel, reflecting practical concerns in research workflows.

Emerging applications include its use in fluorescent probes for cellular imaging and as a precursor for metal-chelating peptides. The compound's zwitterionic nature at physiological pH enhances its compatibility with biological systems, driving innovation in theranostic agents. Recent publications highlight its incorporation into antimicrobial peptides and enzyme-resistant analogs, addressing global challenges like antibiotic resistance.

From a commercial perspective, CAS 150408-87-0 is available through specialty chemical suppliers with GMP-compliant options for preclinical development. Market trends indicate growing interest in customized derivatives, with modifications targeting improved blood-brain barrier penetration or protease stability. Regulatory documentation, including Certificate of Analysis (CoA) and material safety data sheets, remains a top search priority for quality assurance professionals.

Future research directions may explore 3-Amino-L-alanine ethyl ester dihydrochloride's potential in mRNA vaccine adjuvants or biodegradable polymers, aligning with sustainability initiatives. The compound's structure-activity relationships continue to inspire novel drug candidates, particularly in GPCR-targeted therapies and ion channel modulators. As analytical technologies advance, expect refined protocols for metabolic stability assessment using this versatile scaffold.